Cas no 316364-36-0 (2-(5-cyano-2,3-dihydro-1H-indol-3-yl)acetic acid)

• Product Name: 2-(5-cyano-2,3-dihydro-1H-indol-3-yl)acetic acid
• CAS No: 316364-36-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD24492229
• CID: 5241825
• PubChem ID: 10726783
• Update Time: 2025-10-31

2-(5-cyano-2,3-dihydro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 5-cyano-2,3-dihydro-
• 2-(5-cyano-2,3-dihydro-1H-indol-3-yl)acetic acid

• MDL： MFCD24492229
• Inchi： 1S/C11H10N2O2/c12-5-7-1-2-10-9(3-7)8(6-13-10)4-11(14)15/h1-3,8,13H,4,6H2,(H,14,15)
• InChI Key： UCNXGJHRULIFAX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#N)C=C2)C(CC(O)=O)C1

Additional information on 2-(5-cyano-2,3-dihydro-1H-indol-3-yl)acetic acid

2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic Acid: A Comprehensive Overview

2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid (CAS No. 316364-36-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and potential therapeutic applications, drawing on the latest research findings to ensure a comprehensive and up-to-date understanding.

Chemical Properties and Structure

2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid is a small organic molecule characterized by its unique structural features. The compound consists of an indole ring system fused with a cyano group and an acetic acid moiety. The indole ring, a common structural motif in many biologically active compounds, contributes to the molecule's stability and reactivity. The cyano group, known for its strong electron-withdrawing properties, enhances the compound's overall polarity and reactivity. The acetic acid moiety provides a carboxylic acid functional group, which can participate in various chemical reactions and interactions.

The molecular formula of 2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid is C₁₁H₁₀N₂O₂, and its molecular weight is 206.20 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 175 to 177°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid has been extensively studied in the literature, with several efficient routes reported. One of the most common methods involves the reaction of 5-cyanoindoline with bromoacetic acid or its ester derivatives in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution at the bromoacetyl group, followed by hydrolysis to yield the desired carboxylic acid product.

An alternative synthetic route involves the condensation of 5-cyanoindoline with chloroacetyl chloride in an appropriate solvent such as dichloromethane or toluene. The resulting chloroacetyl derivative can then be hydrolyzed using aqueous sodium hydroxide to obtain the final product. Both methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities and Mechanisms of Action

2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways.

In vitro assays have shown that 2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid effectively inhibits cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins—mediators of inflammation and pain. Specifically, it exhibits selective inhibition of COX-2 over COX-1, making it a promising candidate for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid has also been explored for its potential antitumor activities. Research has demonstrated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in cancer cells.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and antitumor properties makes 2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid an attractive candidate for further development as a therapeutic agent. In preclinical studies, it has shown promise in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its selective inhibition of COX-2 suggests that it may offer improved safety profiles compared to traditional NSAIDs.

In addition to its anti-inflammatory applications, the compound's antitumor activities have led to investigations into its potential use as an anticancer agent. Preclinical studies have demonstrated its efficacy against various types of cancer cells in vitro and in animal models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

Clinical Trials and Future Directions

To date, several clinical trials have been initiated to evaluate the therapeutic potential of 2-(5-Cyano-2,3-dihydro-1H-indol-3-yl)acetic acid. Early-phase trials have focused on assessing its safety and pharmacokinetics in healthy volunteers and patients with specific conditions such as rheumatoid arthritis and cancer. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

Ongoing research aims to optimize the formulation and delivery methods of this compound to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are underway to identify biomarkers that can predict patient response to treatment with this compound. These advancements are expected to facilitate personalized medicine approaches and improve patient outcomes.

Conclusion

2-(5-Cyano-2,3-dihydro-1H-indol-3-y l)acetic acid (CAS No. 316364 - 36 - 0 strong>) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers anti-inflammatory and antitumor properties that make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future clinical advancements. p >